Cas no 150017-42-8 (1,2,3-Triazine-4-carboxylicacid, 5-methyl-, methyl ester)

• Product Name: 1,2,3-Triazine-4-carboxylicacid, 5-methyl-, methyl ester
• CAS No: 150017-42-8
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 100002
• PubChem ID: 15152499
• Update Time: 2025-04-18

1,2,3-Triazine-4-carboxylicacid, 5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Triazine-4-carboxylicacid, 5-methyl-, methyl ester
• methyl 5-methyltriazine-4-carboxylate
• 1,2,3-Triazine-4-carboxylicacid,5-methyl-,methylester(9CI)
• Methyl 5-methyl-1,2,3-triazine-4-carboxylate
• 150017-42-8
• Methyl5-methyl-1,2,3-triazine-4-carboxylate
• DTXSID60569168

• Inchi： 1S/C6H7N3O2/c1-4-3-7-9-8-5(4)6(10)11-2/h3H,1-2H3
• InChI Key： XWMHZBCYDDKMJA-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C=NN=N1)C)=O

Computed Properties

• Exact Mass: 153.053826475g/mol
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,3-triazines